Cas no 27606-61-7 (1H-Indene-1,3(2H)-dione, 2-ethyl-)
27606-61-7 structure
Product Name:1H-Indene-1,3(2H)-dione, 2-ethyl-
CAS No:27606-61-7
MF:C11H10O2
MW:174.195903301239
CID:238255
PubChem ID:594537
Update Time:2025-04-19
1H-Indene-1,3(2H)-dione, 2-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indene-1,3(2H)-dione, 2-ethyl-
- 2-ethylindene-1,3-dione
- 2-Ethyl-1H-indene-1,3(2H)-dione #
- CBEKYPINWJEJBP-UHFFFAOYSA-N
- 2-Ethylindane-1,3-dione
- 27606-61-7
- DTXSID60344114
- SCHEMBL8365427
- 2-Ethyl-1,3-indandione
- CHEMBL291102
-
- Inchi: 1S/C11H10O2/c1-2-7-10(12)8-5-3-4-6-9(8)11(7)13/h3-7H,2H2,1H3
- InChI Key: CBEKYPINWJEJBP-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(C1CC)=O
Computed Properties
- Exact Mass: 174.0681
- Monoisotopic Mass: 174.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
1H-Indene-1,3(2H)-dione, 2-ethyl- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
27606-61-7 (1H-Indene-1,3(2H)-dione, 2-ethyl-) Related Products
- 83-33-0(2,3-dihydro-1H-inden-1-one)
- 24623-20-9(6-Methyl-1-indanone)
- 4600-82-2(5-Ethyl-2,3-dihydro-1H-inden-1-one)
- 1785-95-1(2-Benzoyl-1,3-indandione)
- 16618-72-7(3-Phenyl-1-indanone)
- 4593-38-8(5-Methyl-1-indanone)
- 6072-57-7(3-Methyl-2,3-dihydro-1H-inden-1-one)
- 17496-14-9(2-methylindan-1-one)
- 24644-78-8(4-Methyl-2,3-dihydro-1H-inden-1-one)
- 1590-08-5(2-methyl-1,2,3,4-tetrahydronaphthalen-1-one)
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